4-(4-benzyl-1-piperazinyl)-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-(4-benzylpiperazin-1-yl)-1-(4-methoxyphenyl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C23H24N6O/c1-30-20-9-7-19(8-10-20)29-23-21(15-26-29)22(24-17-25-23)28-13-11-27(12-14-28)16-18-5-3-2-4-6-18/h2-10,15,17H,11-14,16H2,1H3
• InChI Key: GWGXKLPOBVUBID-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4CCN(CC4)CC5=CC=CC=C5
• Molecular Formula: C23H24N6O
• Molecular Weight: 400.5 g/mol

Description

4-(4-benzyl-1-piperazinyl)-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound that has gained significant attention from researchers due to its potential therapeutic applications. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 4-(4-benzyl-1-piperazinyl)-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins involved in inflammation, cancer, and viral replication.
Biochemical and physiological effects:
Studies have shown that 4-(4-benzyl-1-piperazinyl)-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine has significant biochemical and physiological effects. This compound has been shown to reduce inflammation, inhibit cancer cell growth, and prevent viral replication in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-benzyl-1-piperazinyl)-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine in lab experiments include its potent anti-inflammatory, anti-cancer, and anti-viral properties. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-(4-benzyl-1-piperazinyl)-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine. These include:
1. Further studies on the mechanism of action of this compound to fully understand its therapeutic potential.
2. Testing the efficacy of this compound in animal models to determine its safety and effectiveness.
3. Developing new synthetic methods to improve the yield and purity of this compound.
4. Investigating the potential of this compound as a lead compound for the development of new anti-inflammatory, anti-cancer, and anti-viral drugs.
5. Exploring the potential of this compound as a tool for studying the role of inflammation, cancer, and viral replication in disease.

Scientific Research Applications

The scientific research application of 4-(4-benzyl-1-piperazinyl)-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine is primarily focused on its potential therapeutic applications. This compound has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties.